1,4-Ditosylpiperazine
Overview
Description
1,4-Ditosylpiperazine (1,4-DTP) is an organic compound that is used in a variety of scientific research applications. It is a cyclic amine that is also known as 1,4-dioxane-2,5-dione, 1,4-dioxane-2,5-dione-1,4-piperazine, or 1,4-dioxane-2,5-dione-1,4-dithiolane. It is a colorless, water-soluble, crystalline solid with a melting point of 155-157 °C and a molecular weight of 210.25 g/mol. 1,4-DTP is a versatile compound that has been used in a wide range of applications, including as a ligand in coordination chemistry, as a chelating agent, and as a reagent in synthetic organic chemistry.
Scientific Research Applications
Pharmacology: Drug Synthesis
1,4-Ditosylpiperazine is utilized in the synthesis of various pharmacological agents. Its structure serves as a key intermediate in the production of piperidine derivatives, which are present in more than twenty classes of pharmaceuticals . These compounds have been instrumental in the development of drugs with a wide range of therapeutic effects.
Material Science: Polymer Chemistry
In material science, particularly in polymer chemistry, 1,4-Ditosylpiperazine’s reactive tosyl groups make it a valuable cross-linking agent. It can be used to modify the properties of polymers, enhancing their stability and durability for industrial applications .
Chemical Synthesis: Catalyst and Intermediate
1,4-Ditosylpiperazine acts as a nucleophilic reagent in chemical synthesis. It is involved in complex reactions, including substitutions and eliminations, serving as a precursor for synthesizing more complex organic molecules .
Environmental Science: Contaminant Analysis
Although not directly used in environmental science, the study of compounds like 1,4-Ditosylpiperazine can inform the remediation of similar structured contaminants. Understanding its chemical behavior helps in developing strategies for the cleanup of related environmental pollutants .
Biochemistry: Enzyme Inhibition
In biochemistry, 1,4-Ditosylpiperazine may be explored for its potential role in enzyme inhibition. By binding to the active sites of enzymes, it could regulate or inhibit enzymatic activity, which is crucial in understanding metabolic pathways and designing inhibitors for research and therapeutic purposes .
Industrial Applications: Manufacturing Processes
1,4-Ditosylpiperazine is used in various manufacturing processes as an intermediate. Its incorporation into different chemical processes showcases its versatility and importance in industrial applications, contributing to the synthesis of a wide array of chemical products .
properties
IUPAC Name |
1,4-bis-(4-methylphenyl)sulfonylpiperazine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H22N2O4S2/c1-15-3-7-17(8-4-15)25(21,22)19-11-13-20(14-12-19)26(23,24)18-9-5-16(2)6-10-18/h3-10H,11-14H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LMIXCJFVEQOWSQ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)S(=O)(=O)N2CCN(CC2)S(=O)(=O)C3=CC=C(C=C3)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H22N2O4S2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00284444 |
Source
|
| Record name | 1,4-ditosylpiperazine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00284444 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
394.5 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1,4-Ditosylpiperazine | |
CAS RN |
17046-84-3 |
Source
|
| Record name | 17046-84-3 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=37244 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | 1,4-ditosylpiperazine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00284444 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![v-Triazolo[4,5-d]pyrimidine, (3H),3-cyclopentyl-](/img/structure/B101361.png)
